Cas no 1353984-99-2 (6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride)

• Product Name: 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride
• CAS No: 1353984-99-2
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• MDL: MFCD21098554
• CID: 2091526
• PubChem ID: 66569707
• Update Time: 2025-05-20

6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride
• 6-methoxy-N-piperidin-4-ylpyrimidin-4-amine,hydrochloride
• 6-methoxy-N-piperidin-4-ylpyrimidin-4-amine;hydrochloride
• 1353984-99-2
• 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-aminehydrochloride
• (6-Methoxy-pyrimidin-4-yl)-piperidin-4-yl-amine hydrochloride
• AS-71197
• DB-299921
• CS-0062019
• AKOS024464106
• EN300-173330
• W19359

• MDL： MFCD21098554
• Inchi： 1S/C10H16N4O.ClH/c1-15-10-6-9(12-7-13-10)14-8-2-4-11-5-3-8;/h6-8,11H,2-5H2,1H3,(H,12,13,14);1H
• InChI Key： XFVONBVMIHKCNN-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC(=NC=N1)NC1CCNCC1

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride

Comprehensive Overview of 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-99-2)

6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-99-2) is a specialized chemical compound widely recognized in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are pivotal in drug discovery due to their versatile biological activities. The presence of a methoxy group and a piperidine moiety enhances its potential as a building block for designing novel therapeutics. Researchers are increasingly focusing on this compound for its role in modulating enzyme activity and receptor interactions, making it a subject of interest in cancer research, neurological disorders, and infectious diseases.

The molecular structure of 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride features a pyrimidine core substituted with a methoxy group at the 6-position and a piperidin-4-ylamine group at the 4-position. This configuration contributes to its unique physicochemical properties, such as solubility and stability, which are critical for formulation development. The hydrochloride salt form further improves its bioavailability, a key consideration in drug delivery systems. Recent studies highlight its potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in precision medicine.

In the context of current research trends, 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride has garnered attention for its applicability in AI-driven drug discovery. With the rise of computational chemistry and machine learning, this compound is frequently screened in virtual libraries for its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Its structural features make it a candidate for optimizing lead compounds in silico, reducing the time and cost associated with traditional drug development. This aligns with the industry's shift toward green chemistry and sustainable practices.

Another area of interest is the compound's potential role in neuroprotective agents. Given the increasing prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are exploring 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride for its ability to cross the blood-brain barrier (BBB) and interact with neuronal receptors. Its piperidine scaffold is a common motif in CNS-active drugs, further supporting its relevance in this field. Additionally, its hydrogen-bonding capacity may facilitate interactions with amyloid plaques, a hallmark of Alzheimer's pathology.

From a synthetic chemistry perspective, the preparation of 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride involves multi-step organic transformations, including nucleophilic substitution and salt formation. Optimizing these processes is crucial for scaling up production while maintaining high purity, a topic frequently discussed in process chemistry forums. The compound's HPLC purity and spectroscopic characterization (e.g., NMR, MS) are routinely verified to meet industry standards, ensuring reproducibility in research applications.

In summary, 6-Methoxy-N-(piperidin-4-yl)pyrimidin-4-amine hydrochloride (CAS No. 1353984-99-2) is a promising compound with broad applications in medicinal chemistry, drug discovery, and biotechnology. Its structural versatility and biological relevance position it as a valuable tool for addressing unmet medical needs. As research continues to evolve, this compound is likely to play a significant role in advancing personalized medicine and therapeutic innovation.